Cas no 20594-83-6 (Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)-)

Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)- structure

20594-83-6 structure

Product Name:Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)-

CAS No:20594-83-6

MF:C₂₁H₂₇NO₄

MW:357.443386316299

MDL:MFCD00864358

CID:282644

PubChem ID:5311304

Update Time:2025-04-19

Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)- Chemical and Physical Properties

Names and Identifiers

- Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)-
- (4R,4aS,7S,7aR,12bS)-3-(cyclobutylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol
- Nalbuphine
- (+)-nalbuphine
- CHEBI:7454
- Intapan (TN)
- Nalbufina
- Nalbuphine (INN)
- Nalbuphinum
- Nubain
- Prestwick0_000118
- Prestwick1_000118
- Intapan
- L2T84IQI2K
- Prestwick2_000118
- BPBio1_000150
- HMS2089I04
- SCHEMBL3766
- NALBUPHINE [MI]
- NETZHAKZCGBWSS-CEDHKZHLSA-N
- En 2234A
- SPBio_002075
- (5alpha,6alpha)-17-(cyclobutylmethyl)-4,5-epoxymorphinan-3,6,14-triol
- NALBUPHINE [INN]
- D08246
- C07251
- Nalbufina [DCIT]
- 17-(Cyclobutylmethyl)-4,5alpha-epoxymorphinan-3,6alpha,14-triol
- DTXSID8023345
- DTXCID103345
- 17-cyclobutylmethyl-4,5alpha-epoxymorphinan-3,6alpha,14-triol
- Nalbuphine [INN:BAN]
- 17-(CYCLOBUTYLMETHYL)-4,5.ALPHA.-EPOXYMORPHINAN-3,6.ALPHA.,14-TRIOL
- BDBM50105085
- (1S,5R,13R,14S,17S)-4-(cyclobutylmethyl)-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7,9,11(18)-triene-10,14,17-triol
- Nalbuphinum [INN-Latin]
- Nalbuphin
- NCGC00179652-04
- BSPBio_000136
- Prestwick3_000118
- (1S,5R,13R,14S,17S)-4-(cyclobutylmethyl)-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-triene-10,14,17-triol
- BRD-K66404838-003-03-8
- (-)-17-(cyclobutylmethyl)-4,5alpha-epoxymorphinan-3,6alpha,14-triol
- NCGC00179652-02
- Nalbuphinum (INN-Latin)
- DB00844
- GTPL1663
- 20594-83-6
- BIDD:GT0060
- Morphinan-3,6,14-triol, 17-(cyclobutylmethyl)-4,5-epoxy-
- EINECS 243-901-6
- UNII-L2T84IQI2K
- NALBUPHINE [VANDF]
- CAS-20594-83-6
- NS00008318
- Morphinan-3,6,14-triol, 17-(cyclobutylmethyl)-4,5-epoxy-, (5alpha,6alpha)-
- N-Cyclobutylmethyl-4,5alpha-epoxy-3,6alpha,14-morphinantriol
- CHEMBL895
- NCGC00162275-02
- Q277979
- NALBUPHINE [WHO-DD]
- EN300-19631168
- Tox21_112008
- MDL： MFCD00864358
- Inchi： 1S/C21H27NO4/c23-14-5-4-13-10-16-21(25)7-6-15(24)19-20(21,17(13)18(14)26-19)8-9-22(16)11-12-2-1-3-12/h4-5,12,15-16,19,23-25H,1-3,6-11H2/t15-,16+,19-,20-,21+/m0/s1
- InChI Key： NETZHAKZCGBWSS-CEDHKZHLSA-N
- SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(CC[C@@H]([C@H]1[C@@]5(C=32)CCN4CC1CCC1)O)O)O

Computed Properties

Exact Mass: 357.19411
Monoisotopic Mass: 357.19400834g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 2
Complexity: 597
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 73.2Å²

Experimental Properties

Melting Point: 230.5°
PSA: 73.16
LogP: 1.4

Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Biosynth	VAA59483-1 mg	Nalbuphine	20594-83-6	1mg	$150.00	2022-12-28
Biosynth	VAA59483-5 mg	Nalbuphine	20594-83-6	5mg	$487.50	2022-12-28
Biosynth	VAA59483-10 mg	Nalbuphine	20594-83-6	10mg	$780.00	2022-12-28
Biosynth	VAA59483-25 mg	Nalbuphine	20594-83-6	25mg	$1,462.50	2022-12-28
Biosynth	VAA59483-50 mg	Nalbuphine	20594-83-6	50mg	$2,340.00	2022-12-28
Enamine	EN300-19631168-0.05g		20594-83-6	0.05g	$2755.0	2023-09-17